N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H27N3O2S2/c1-16-7-9-18(10-8-16)24-21(27)15-29-22-25-19(14-28-22)13-20(26)23-12-11-17-5-3-2-4-6-17/h5,7-10,14H,2-4,6,11-13,15H2,1H3,(H,23,26)(H,24,27)
• InChI Key: TZCFICUUEOGAHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCCC3=CCCCC3
• Molecular Formula: C22H27N3O2S2
• Molecular Weight: 429.6 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H27N3O2S2 and its molecular weight is 429.6. The purity is usually 95%.
BenchChem offers high-quality N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation in Anticancer Research

A series of studies have focused on the synthesis and biological evaluation of N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide derivatives, particularly emphasizing their potential as anticancer agents. Key findings include:

• Synthesis of Derivatives for Anticancer Application : One study reported the synthesis of novel N-(5-substituted-1,3,4-thiadiazol-2-yl)-2-[(5-(substituted amino)-1,3,4-thiadiazol-2-yl)thio]acetamide derivatives and evaluated their anticancer activities against specific tumor cell lines. A particular compound showed promising cytotoxic activity against both MCF7 and A549 cancer cells, displaying significant potential as an anticancer agent (Çevik et al., 2020).

• Evaluation of Antitumor Activities : Another study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their antitumor activities. These derivatives were examined for their cytotoxicity against specific human cell lines, with some compounds exhibiting high selectivity and inducing apoptosis in cancer cells (Evren et al., 2019).

• Synthesis for Anti-Diabetic Applications : Another intriguing study involved the synthesis of bi-heterocyclic compounds as potential anti-diabetic agents. The compounds were tested for their enzyme inhibition capabilities and cytotoxic behavior, demonstrating potent inhibitory potential against α-glucosidase enzyme, indicating their potential use as valuable anti-diabetic agents (Abbasi et al., 2020).